Cas no 70000-65-6 (2-((Methylsulfonyl)oxy)propanoic acid)

• Product Name: 2-((Methylsulfonyl)oxy)propanoic acid
• CAS No: 70000-65-6
• MF: C₄H₈O₅S
• MW: 168.168320655823
• CID: 5739784
• PubChem ID: 12761547
• Update Time: 2024-03-01

2-((Methylsulfonyl)oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(methylsulfonyl)oxy]-
• SKL411
• 2-((Methylsulfonyl)oxy)propanoic acid
• LFMBKSRGQHUJKP-UHFFFAOYSA-N
• MFCD30217077
• (-)-2-methanesulfonyloxypropionic acid
• SY284956
• SB45091
• 70000-65-6
• 2-methanesulfonyloxypropionic acid
• 2-mesyloxypropionic acid
• SCHEMBL3441094

• Inchi： 1S/C4H8O5S/c1-3(4(5)6)9-10(2,7)8/h3H,1-2H3,(H,5,6)
• InChI Key： LFMBKSRGQHUJKP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OS(C)(=O)=O)C

Computed Properties

• Exact Mass: 168.00924453g/mol
• Monoisotopic Mass: 168.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 89Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 371.2±25.0 °C(Predicted)
• pka: 1.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters